Cas no 67049-13-2 (3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid)
3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiazole core substituted with a 4-methylphenyl group at the 3-position. This compound is of interest in medicinal and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. The presence of both the thiazole ring and carboxylic acid functional group enhances its utility in coordination chemistry and as a building block for pharmacophores. Its well-defined crystalline structure facilitates purification and characterization, ensuring reproducibility in synthetic applications. The methylphenyl moiety contributes to improved lipophilicity, making it valuable in the development of compounds with optimized pharmacokinetic properties.
67049-13-2 structure
Product Name:3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid
CAS No:67049-13-2
MF:C11H9NO2S
MW:219.259661436081
CID:5704825
PubChem ID:12437452
Update Time:2025-06-07
3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid
- 67049-13-2
- 3-(4-methylphenyl)-1,2-thiazole-4-carboxylicacid
- SCHEMBL11389007
- 3-(p-Tolyl)-4-isothiazolecarboxylic acid
- EN300-800086
- CFSQLRHNZAFREC-UHFFFAOYSA-N
- 3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid
-
- Inchi： 1S/C11H9NO2S/c1-7-2-4-8(5-3-7)10-9(11(13)14)6-15-12-10/h2-6H,1H3,(H,13,14)
- InChI Key： CFSQLRHNZAFREC-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 219.03539970g/mol
- Monoisotopic Mass: 219.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 78.4Ų
3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800086-0.05g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 0.05g |
$827.0 | 2025-02-21 | |
| Enamine | EN300-800086-0.1g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 0.1g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-800086-0.25g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 0.25g |
$906.0 | 2025-02-21 | |
| Enamine | EN300-800086-0.5g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 0.5g |
$946.0 | 2025-02-21 | |
| Enamine | EN300-800086-1.0g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 1.0g |
$986.0 | 2025-02-21 | |
| Enamine | EN300-800086-2.5g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 2.5g |
$1931.0 | 2025-02-21 | |
| Enamine | EN300-800086-5.0g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 5.0g |
$2858.0 | 2025-02-21 | |
| Enamine | EN300-800086-10.0g |
3-(4-methylphenyl)-1,2-thiazole-4-carboxylic acid |
67049-13-2 | 95.0% | 10.0g |
$4236.0 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2039014-1g |
3-(P-Tolyl)isothiazole-4-carboxylic acid |
67049-13-2 | 1g |
￥6488.00 | 2024-05-04 |
3-(4-Methylphenyl)-1,2-thiazole-4-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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